Cas no 108653-06-1 (1,1-Cyclopentanediol)

• Product name: 1,1-Cyclopentanediol
• CAS No: 108653-06-1
• MF: C₅H₁₀O₂
• MW: 102.131701946259
• CID: 1185972
• PubChem ID: 17864302

1,1-Cyclopentanediol Chemical and Physical Properties

Names and Identifiers

• 1,1-Cyclopentanediol
• cyclopentane-1,1-diol
• SCHEMBL109498
• Cyclopentanediol
• cyclopentane diol
• UYDJAHJCGZTTHB-UHFFFAOYSA-N
• DTXSID00591382
• 108653-06-1

• Inchi： InChI=1S/C5H10O2/c6-5(7)3-1-2-4-5/h6-7H,1-4H2
• InChI Key： UYDJAHJCGZTTHB-UHFFFAOYSA-N
• SMILES： C1CCC(C1)(O)O

Computed Properties

• Exact Mass: 102.0681
• Monoisotopic Mass: 102.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 60.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų
• XLogP3: 0

Experimental Properties

• PSA: 40.46